Cas no 53347-03-8 (4-chloro-2-ethyl-6-nitrophenol)

• Product Name: 4-chloro-2-ethyl-6-nitrophenol
• CAS No: 53347-03-8
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 1582486
• PubChem ID: 3041039
• Update Time: 2025-04-21

4-chloro-2-ethyl-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-ethyl-6-nitrophenol
• DTXSID00201499
• Phenol, 4-chloro-2-ethyl-6-nitro-
• 53347-03-8
• SCHEMBL17744715

• Inchi： 1S/C8H8ClNO3/c1-2-5-3-6(9)4-7(8(5)11)10(12)13/h3-4,11H,2H2,1H3
• InChI Key： CDHJZGNGWPTAEO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)CC)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.01934
• Monoisotopic Mass: 201.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.37